Cas no 87991-75-1 (Phosphine oxide, tris([1,1'-biphenyl]-4-yl)-)

• Product Name: Phosphine oxide, tris([1,1'-biphenyl]-4-yl)-
• CAS No: 87991-75-1
• MF: C₃₆H₂₇OP
• MW: 506.572750329971
• CID: 649325
• PubChem ID: 57243624
• Update Time: 2025-04-19

Phosphine oxide, tris([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide, tris([1,1'-biphenyl]-4-yl)-
• 1-bis(4-phenylphenyl)phosphoryl-4-phenylbenzene
• 87991-75-1
• SCHEMBL11145592
• DTXSID50720645
• Tri([1,1'-biphenyl]-4-yl)(oxo)-lambda~5~-phosphane

• Inchi： 1S/C36H27OP/c37-38(34-22-16-31(17-23-34)28-10-4-1-5-11-28,35-24-18-32(19-25-35)29-12-6-2-7-13-29)36-26-20-33(21-27-36)30-14-8-3-9-15-30/h1-27H
• InChI Key： QPLQWWXTCIGNPX-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)(C1C=CC(C2C=CC=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 506.179952478g/mol
• Monoisotopic Mass: 506.179952478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.9
• Topological Polar Surface Area: 17.1Ų